Cas no 73227-04-0 (N-(4,5-dimethyltriazol-1-yl)-2-phenylacetamide)

• Product name: N-(4,5-dimethyltriazol-1-yl)-2-phenylacetamide
• CAS No: 73227-04-0
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 977910
• PubChem ID: 340108

N-(4,5-dimethyltriazol-1-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyltriazol-1-yl)-2-phenylacetamide
• AC1L7RHE
• AG-G-89353
• CTK5D7637
• N-(4,5-dimethyl-[1,2,3]triazol-1-yl)-2-phenyl-acetamide
• N-(4,5-DIMETHYLTRIAZOL-1-YL)-2-PHENYL-ACETAMIDE
• NSC369743
• NSC-369743
• 73227-04-0
• DTXSID30321078

• Inchi： InChI=1S/C12H14N4O/c1-9-10(2)16(15-13-9)14-12(17)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,14,17)
• InChI Key： PMZUTCMERAACAH-UHFFFAOYSA-N
• SMILES： CC1=C(N(N=N1)NC(=O)CC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 230.11692
• Monoisotopic Mass: 230.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618
• PSA: 59.81
• LogP: 1.28070